Cas no 1702091-55-1 (4-cyclopentyl-2-methylbutan-2-amine)

• Product Name: 4-cyclopentyl-2-methylbutan-2-amine
• CAS No: 1702091-55-1
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 5977425
• PubChem ID: 84107478
• Update Time: 2025-08-04

4-cyclopentyl-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-2-methylbutan-2-amine
• EN300-1850785
• 1702091-55-1

• Inchi： 1S/C10H21N/c1-10(2,11)8-7-9-5-3-4-6-9/h9H,3-8,11H2,1-2H3
• InChI Key： NTUMBIPDYUXJKA-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1CCCC1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-cyclopentyl-2-methylbutan-2-amine

4-Cyclopentyl-2-Methylbutan-2-amine (CAS No. 1702091-55-1): A Comprehensive Overview

4-Cyclopentyl-2-methylbutan-2-amine (CAS No. 1702091-55-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its cyclopentyl and methylbutan-2-amine moieties, offers a promising platform for the development of new pharmaceutical agents and chemical intermediates.

The 4-cyclopentyl-2-methylbutan-2-amine molecule is a member of the amine family, specifically a secondary amine. Its structure consists of a cyclopentyl ring attached to a 2-methylbutan-2-amine chain, which imparts distinct chemical and physical properties. The cyclopentyl ring provides steric hindrance and conformational flexibility, while the amine group offers potential for hydrogen bonding and other intermolecular interactions.

Recent studies have explored the synthetic routes to produce 4-cyclopentyl-2-methylbutan-2-amine efficiently. One notable method involves the catalytic hydrogenation of a corresponding nitrile precursor, followed by reductive amination to form the desired amine. This approach not only simplifies the synthesis but also enhances the yield and purity of the final product. The use of transition metal catalysts, such as palladium or ruthenium, has been particularly effective in achieving high selectivity and efficiency.

In terms of its physical properties, 4-cyclopentyl-2-methylbutan-2-amine is typically a colorless liquid with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's boiling point and melting point are influenced by its molecular weight and the presence of functional groups, making it suitable for various chemical processes.

The biological activity of 4-cyclopentyl-2-methylbutan-2-amine has been an area of intense research. Preliminary studies have indicated that this compound exhibits moderate to strong binding affinity to several important biological targets, including G protein-coupled receptors (GPCRs) and ion channels. These interactions suggest potential therapeutic applications in areas such as neurology, cardiology, and endocrinology.

One specific application area where 4-cyclopentyl-2-methylbutan-2-amine shows promise is in the treatment of neurological disorders. Research has demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation could be beneficial in treating conditions such as depression, anxiety, and Parkinson's disease. Clinical trials are currently underway to evaluate the safety and efficacy of 4-cyclopentyl-2-methylbutan-2-amine in these contexts.

In addition to its therapeutic potential, 4-cyclopentyl-2-methylbutan-2-amine has also been investigated for its use as a chemical intermediate in the synthesis of more complex molecules. Its versatile structure allows it to serve as a building block for various pharmaceuticals and fine chemicals. For example, it can be used in the synthesis of prodrugs that enhance drug delivery and bioavailability.

The environmental impact of 4-cyclopentyl-2-methylbutan-2-amine is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

From a regulatory perspective, 4-cyclopentyl-2-methylbutan-2-amine is classified as a research chemical rather than a controlled substance. This classification facilitates its use in academic and industrial research settings while ensuring compliance with safety guidelines. Researchers working with this compound are advised to follow standard laboratory protocols for handling volatile organic compounds.

In conclusion, 4-cyclopentyl-2-methylbutan-2-amine (CAS No. 1702091-55-1) represents an exciting advancement in the field of organic chemistry with broad applications in medicinal chemistry and chemical synthesis. Its unique structural features and promising biological activity make it a valuable candidate for further investigation and development into novel therapeutic agents.